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Compound of Interest

Compound Name: Scandium acetate

Cat. No.: B15804751

Get Quote

An In-depth Technical Guide to Scandium Acetate: CAS Number and Safety Data

This technical guide provides comprehensive information on the chemical compound

scandium acetate, focusing on its Chemical Abstracts Service (CAS) number and critical

safety data. It is intended for researchers, scientists, and professionals in drug development

who handle this compound. This document summarizes key quantitative data, outlines

experimental protocols for safe handling, and visualizes important safety workflows.

Chemical Identification
Scandium acetate is a chemical compound that can exist in both anhydrous and hydrated

forms. Each form has a unique CAS number for precise identification.

Scandium Acetate (Anhydrous): CAS Number 3804-23-7[1][2]

Scandium Acetate Hydrate: CAS Number 304675-64-7[1][3][4][5]

The hydrated form is often denoted with the formula Sc(CH₃COO)₃ · xH₂O.[3][4][5]

Physicochemical Properties
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A summary of the key physical and chemical properties of scandium acetate is presented in

the table below. This data is essential for understanding its behavior under various

experimental conditions.

Property Value Source

Molecular Formula C₆H₉O₆Sc (anhydrous) [5]

Molecular Weight
222.10 g/mol (anhydrous

basis)
[3][5]

Appearance
White powder, crystals, or

chunks
[3][4]

Solubility Soluble in water [1][3]

Melting Point Decomposes upon heating [2]

Stability

Stable under recommended

storage conditions;

hygroscopic

[5][6][7]

Safety and Hazard Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), scandium acetate is not classified as a hazardous substance or mixture.[5][8]

However, standard laboratory safety precautions should always be observed.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15804751/docs?utm_src=pdf-body#scandium-acetate-cas-number-and-safety-data-sheet
https://www.cdhfinechemical.com/images/product/msds/98_718316146_SCANDIUMACETATECASNO304675-64-7MSDS.pdf
https://prochemonline.com/product/scandiumacetatehydrate-3118/
https://www.cdhfinechemical.com/images/product/msds/98_718316146_SCANDIUMACETATECASNO304675-64-7MSDS.pdf
https://prochemonline.com/product/scandiumacetatehydrate-3118/
https://ereztech.com/product/scandium-acetate-304675-64-7/
https://en.wikipedia.org/wiki/Scandium_acetate
https://prochemonline.com/product/scandiumacetatehydrate-3118/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0326131.htm
https://www.cdhfinechemical.com/images/product/msds/98_718316146_SCANDIUMACETATECASNO304675-64-7MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1827103&productDescription=SCNDM%28III%29+ACET+HYD+99.9%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15804751/docs?utm_src=pdf-body#scandium-acetate-cas-number-and-safety-data-sheet
https://www.cdhfinechemical.com/images/product/msds/98_718316146_SCANDIUMACETATECASNO304675-64-7MSDS.pdf
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=S0534&langSelector=en&selectedCountry=KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15804751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Information Details Source

GHS Classification
Not a hazardous substance or

mixture
[5][8]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

[2]

Precautionary Statements

P261 (Avoid breathing dust),

P302+P352 (IF ON SKIN:

Wash with plenty of water),

P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing)

[2]

Incompatible Materials Oxidizing agents [7]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, scandium oxide
[7]

Experimental Protocols
Detailed methodologies for the safe handling, storage, and disposal of scandium acetate are

crucial for laboratory safety.

Handling Procedures
Proper handling is essential to minimize exposure and maintain the integrity of the compound.

Engineering Controls: Use in a well-ventilated area. A local exhaust ventilation system is

recommended to prevent the dispersion of dust.[8]

Personal Protective Equipment (PPE):
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Eye Protection: Wear safety glasses with side-shields or goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved

N95 respirator.

Hygiene Measures: Wash hands thoroughly after handling. Avoid contact with skin, eyes,

and clothing.[8]

Storage
Correct storage conditions are necessary to ensure the stability of scandium acetate.

Conditions: Store in a cool, dry, and well-ventilated place.[5][7]

Container: Keep the container tightly closed.[5][7]

Atmosphere: For the hygroscopic hydrate form, storage under an inert atmosphere is

recommended to prevent moisture absorption.[6][7]

First-Aid Measures
In case of accidental exposure, the following first-aid procedures should be followed.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[6][8]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Get medical attention if irritation develops.[5][6]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[6]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and drink plenty of water afterwards. Seek medical attention.[5][6]

Spill and Disposal Procedures
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Spill Containment: Sweep up the spilled material and place it in a suitable, closed container

for disposal. Avoid generating dust.[5][7]

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations. Do not let the product enter drains.[5][8]

Visualized Workflows
The following diagrams, created using the DOT language, illustrate key logical and

experimental workflows for handling scandium acetate.
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Safe Handling Workflow for Scandium Acetate

Start: Handling Scandium Acetate

Assess Risks
(Review SDS)

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Handle in Ventilated Area
(Fume Hood)

Store Properly
(Cool, Dry, Tightly Sealed)

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of scandium acetate.
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First-Aid Protocol for Scandium Acetate Exposure

Exposure Event

Inhalation:
Move to fresh air

Skin Contact:
Wash with soap and water

Eye Contact:
Rinse with water for 15 mins

Ingestion:
Rinse mouth, drink water

Seek Medical Attention
(if symptoms persist)

Click to download full resolution via product page

Caption: First-aid response protocol for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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